Methyl 3-(trimethylsilyl)-4-pentenoate

Description

Methyl 3-(trimethylsilyl)-4-pentenoate is an organic compound with the molecular formula $C_9H_{18}O_2Si$ and a molecular weight of 186.32 g/mol . It is also identified by the CAS number 185411-12-5 . Synonyms for Methyl 3-(trimethylsilyl)-4-pentenoate include Methyl 3-(trimethylsilyl)pent-4-enoate and 3-(Trimethylsilyl)-4-pentenoic acid methyl ester . It presents as a clear to pale yellow liquid . The compound is insoluble in water . The boiling point is 54ºC at 5.5 mm Hg .

This chemical is typically used as a synthon for organic synthesis . One specific application is in the synthesis of Eribulin, a synthetic analog of a marine natural product .

Similar compounds include other silyl esters and pentenoates. For instance, variations involving different alkyl groups attached to the silicon atom or modifications to the pentenoate structure could yield compounds with altered physical and chemical properties .

• CAS No.: 185411-12-5
• Product Name: Methyl 3-(trimethylsilyl)-4-pentenoate
• Molecular Formula: C9H18O2Si
• Molecular Weight: 186.32 g/mol
• IUPAC Name: methyl 3-trimethylsilylpent-4-enoate
• Standard InChI: InChI=1S/C9H18O2Si/c1-6-8(12(3,4)5)7-9(10)11-2/h6,8H,1,7H2,2-5H3
• Standard InChIKey: DJXDHDYQDMVTPZ-UHFFFAOYSA-N
• SMILES: COC(=O)CC(C=C)[Si](C)(C)C
• Canonical SMILES: COC(=O)CC(C=C)[Si](C)(C)C
• Appearance: Liquid
• Purity: > 95%
• Synonyms: Methyl 3-(trimethylsilyl)-4-pentenoate
• PubChem Compound: 3385579
• Last Modified: Aug 15 2023